Cas no 898780-82-0 (3-(3,5-dimethylphenyl)-1-(2-fluorophenyl)propan-1-one)

3-(3,5-dimethylphenyl)-1-(2-fluorophenyl)propan-1-one structure
898780-82-0 structure
Product Name:3-(3,5-dimethylphenyl)-1-(2-fluorophenyl)propan-1-one
CAS No:898780-82-0
MF:C17H17FO
MW:256.314688444138
CID:879669
PubChem ID:24726513
Update Time:2025-04-19

3-(3,5-dimethylphenyl)-1-(2-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-dimethylphenyl)-1-(2-fluorophenyl)propan-1-one
    • 3-(3,5-DIMETHYLPHENYL)-2'-FLUOROPROPIOPHENONE
    • DTXSID80644906
    • 898780-82-0
    • MFCD03843898
    • AKOS016022273
    • MDL： MFCD03843898
    • Inchi： 1S/C17H17FO/c1-12-9-13(2)11-14(10-12)7-8-17(19)15-5-3-4-6-16(15)18/h3-6,9-11H,7-8H2,1-2H3
    • InChI Key： FVBNTGNICIEMQO-UHFFFAOYSA-N
    • SMILES： FC1C=CC=CC=1C(CCC1C=C(C)C=C(C)C=1)=O

Computed Properties

  • Exact Mass: 256.12600
  • Monoisotopic Mass: 256.126343324g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.25800

3-(3,5-dimethylphenyl)-1-(2-fluorophenyl)propan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3-(3,5-dimethylphenyl)-1-(2-fluorophenyl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206655-1g
3-(3,5-dimethylphenyl)-2'-fluoropropiophenone
 898780-82-0 97%
1g
 ￡540.00 2022-03-01
Fluorochem
206655-2g
3-(3,5-dimethylphenyl)-2'-fluoropropiophenone
 898780-82-0 97%
2g
 ￡1013.00 2022-03-01
Fluorochem
206655-5g
3-(3,5-dimethylphenyl)-2'-fluoropropiophenone
 898780-82-0 97%
5g
 ￡2025.00 2022-03-01
A2B Chem LLC
AH91787-1g
3-(3,5-Dimethylphenyl)-2'-fluoropropiophenone
 898780-82-0 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AH91787-2g
3-(3,5-Dimethylphenyl)-2'-fluoropropiophenone
 898780-82-0 97%
2g
 $1169.00 2024-04-19
A2B Chem LLC
AH91787-5g
3-(3,5-Dimethylphenyl)-2'-fluoropropiophenone
 898780-82-0 97%
5g
 $2291.00 2024-04-19

3-(3,5-dimethylphenyl)-1-(2-fluorophenyl)propan-1-one Related Literature

898780-82-0 (3-(3,5-dimethylphenyl)-1-(2-fluorophenyl)propan-1-one) Related Products

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.